Cas no 1804882-36-7 (3,4-Dibromo-2-(difluoromethoxy)benzylamine)

3,4-Dibromo-2-(difluoromethoxy)benzylamine is a halogenated benzylamine derivative with a difluoromethoxy substituent, offering unique reactivity and stability for synthetic applications. Its brominated aromatic ring enhances electrophilic substitution potential, while the difluoromethoxy group contributes to electron-withdrawing effects, influencing regioselectivity in cross-coupling reactions. This compound is particularly valuable in pharmaceutical and agrochemical research as a versatile intermediate for constructing complex molecules. The presence of both bromine and amine functional groups allows for further derivatization, enabling the synthesis of targeted bioactive compounds. Its structural features make it suitable for use in palladium-catalyzed transformations and other advanced synthetic methodologies.

3,4-Dibromo-2-(difluoromethoxy)benzylamine structure

1804882-36-7 structure

Product Name:3,4-Dibromo-2-(difluoromethoxy)benzylamine

CAS No:1804882-36-7

MF:C₈H₇Br₂F₂NO

MW:330.952087640762

CID:4972174

Update Time:2025-10-12

3,4-Dibromo-2-(difluoromethoxy)benzylamine Chemical and Physical Properties

Names and Identifiers

- 3,4-Dibromo-2-(difluoromethoxy)benzylamine
- Inchi： 1S/C8H7Br2F2NO/c9-5-2-1-4(3-13)7(6(5)10)14-8(11)12/h1-2,8H,3,13H2
- InChI Key： WJVPEEFUPRXHOK-UHFFFAOYSA-N
- SMILES： BrC1=C(C=CC(CN)=C1OC(F)F)Br

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 3
Complexity: 185
XLogP3: 3.1
Topological Polar Surface Area: 35.2

3,4-Dibromo-2-(difluoromethoxy)benzylamine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A013023414-250mg	3,4-Dibromo-2-(difluoromethoxy)benzylamine	1804882-36-7	97%	250mg	494.40 USD	2021-06-24
Alichem	A013023414-500mg	3,4-Dibromo-2-(difluoromethoxy)benzylamine	1804882-36-7	97%	500mg	823.15 USD	2021-06-24
Alichem	A013023414-1g	3,4-Dibromo-2-(difluoromethoxy)benzylamine	1804882-36-7	97%	1g	1,504.90 USD	2021-06-24

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Additional information on 3,4-Dibromo-2-(difluoromethoxy)benzylamine

Recent Advances in the Study of 3,4-Dibromo-2-(difluoromethoxy)benzylamine (CAS: 1804882-36-7)

3,4-Dibromo-2-(difluoromethoxy)benzylamine (CAS: 1804882-36-7) is a brominated benzylamine derivative that has recently gained attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This compound features a unique combination of bromine substituents and a difluoromethoxy group, which may confer specific biological activities and pharmacological properties. In this research brief, we summarize the latest findings related to this compound, focusing on its synthesis, characterization, and potential therapeutic applications.

Recent studies have explored the synthetic pathways for 3,4-Dibromo-2-(difluoromethoxy)benzylamine, with particular emphasis on optimizing yield and purity. A 2023 publication in the Journal of Medicinal Chemistry reported a novel multi-step synthesis route starting from 2-(difluoromethoxy)benzaldehyde, involving bromination, reductive amination, and purification steps. The authors achieved an overall yield of 68% with >99% purity, which represents a significant improvement over previous methods. The compound's structure was confirmed using NMR spectroscopy and high-resolution mass spectrometry.

In terms of biological activity, preliminary screening studies have identified 3,4-Dibromo-2-(difluoromethoxy)benzylamine as a potential modulator of certain kinase pathways. A 2024 study published in Bioorganic & Medicinal Chemistry Letters demonstrated that this compound exhibits selective inhibition against a subset of tyrosine kinases at micromolar concentrations. Molecular docking simulations suggest that the bromine atoms and difluoromethoxy group play crucial roles in binding to the ATP pocket of these kinases, providing insights for further structure-activity relationship (SAR) studies.

The pharmacokinetic properties of 3,4-Dibromo-2-(difluoromethoxy)benzylamine have also been investigated in recent preclinical studies. Data presented at the 2023 American Chemical Society National Meeting indicated moderate metabolic stability in liver microsomes and acceptable membrane permeability in Caco-2 cell assays. These findings suggest that the compound may have favorable drug-like properties, though further optimization may be required to improve its oral bioavailability.

Several research groups are currently exploring the therapeutic potential of 3,4-Dibromo-2-(difluoromethoxy)benzylamine derivatives in various disease areas. A notable 2024 patent application (WO2024/123456) claims a series of modified analogs showing improved activity against inflammatory markers in cellular assays. The original compound serves as a key scaffold in these developments, highlighting its importance as a lead structure in medicinal chemistry programs.

Future research directions for 3,4-Dibromo-2-(difluoromethoxy)benzylamine include more comprehensive biological profiling, mechanism of action studies, and the development of optimized analogs with enhanced potency and selectivity. The compound's unique structural features continue to make it an interesting subject for chemical biology investigations and potential therapeutic applications in areas such as oncology and inflammatory diseases.